Cas no 139266-05-0 (1-Isoquinolinethiol)

• Product Name: 1-Isoquinolinethiol
• CAS No: 139266-05-0
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 1275891
• PubChem ID: 3328366
• Update Time: 2025-04-20

1-Isoquinolinethiol Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinethiol
• NCIOpen2_002045
• isoquinolinethiol
• NSC-98825
• Isoquinoline-1-thiol
• 4702-25-4
• AB01014917-04
• AKOS032963853
• Isoquinolin-1-thione, AldrichCPR
• AKOS000275384
• DTXSID60391502
• CHEMBL1882930
• LS-08052
• ALBB-024539
• 2H-isoquinoline-1-thione
• isoquinolinethione
• MFCD00160671
• MLS002703470
• EN300-253645
• NSC98825
• CS-0215491
• SMR001570188
• STK520674
• isoquinoline, 1-mercapto-
• 139266-05-0
• SCHEMBL329151
• NCGC00327797-01

• Inchi： 1S/C9H7NS/c11-9-8-4-2-1-3-7(8)5-6-10-9/h1-6H,(H,10,11)
• InChI Key： IOYIDSMWPLNHRC-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2C=CN1

Computed Properties

• Exact Mass: 161.03001
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.89